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Compound of Interest

Compound Name: 3-Chloroquinoxaline-2-carbonitrile

Cat. No.: B11722333

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloroquinoxaline-2-carbonitrile is a heterocyclic organic compound featuring a
quinoxaline core substituted with a chloro group at the 3-position and a nitrile group at the 2-
position. This molecule serves as a versatile synthetic intermediate in the development of a
variety of biologically active compounds. The quinoxaline scaffold itself is a key pharmacophore
found in numerous therapeutic agents with a broad spectrum of activities, including anticancer,
antimicrobial, and antimalarial properties.[1][2][3] The presence of reactive chloro and nitrile
functionalities on the quinoxaline ring system makes 3-Chloroquinoxaline-2-carbonitrile a
valuable building block for medicinal chemistry and materials science.[4] This technical guide
provides a detailed overview of the known properties, potential synthetic routes, reactivity, and
the biological significance of derivatives of 3-Chloroquinoxaline-2-carbonitrile.

Chemical and Physical Properties

Specific experimental data for the physical properties of 3-Chloroquinoxaline-2-carbonitrile
are not readily available in the public domain. However, chemical identifiers and computed
properties have been compiled and are presented in the table below.
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Property Value Reference
Molecular Formula CoH4CIN3 [4]
Molecular Weight 189.6 g/mol [4]
CAS Number 40254-89-5 [4]

InChl=1S/COH4CIN3/c10-9-
InChl 8(5-11)12-6-3-1-2-4-7(6)13- [4]
9/h1-4H

XZGCIEFNBLLTSN-
InChlKey [4]
UHFFFAOYSA-N

CIC1=C(N=C2C=CC=CC2=N1

SMILES N [5]
Hydrogen Bond Donors 0 [4]
Hydrogen Bond Acceptors 3 [4]
Heavy Atom Count 13 [4]

Note: The properties in the table above are based on computational models and information
from chemical databases.

While experimental spectral data such as NMR, HPLC, and LC-MS are indicated to be
available from some commercial suppliers, the data itself is not publicly accessible.[6]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 3-Chloroquinoxaline-2-
carbonitrile is not explicitly described in the reviewed literature. However, a plausible synthetic
route can be inferred from general methods for the synthesis of quinoxaline derivatives.[7] The
most common approach involves the condensation of an o-phenylenediamine with a 1,2-
dicarbonyl compound.[8]

A potential synthetic pathway is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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